(5Z)-5-[4-(hexyloxy)-3-methoxybenzylidene]-2-(2-methylphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

• Molecular Formula: C25H27N3O3S
• Molecular Weight: 449.6 g/mol
• IUPAC Name: (5Z)-5-[(4-hexoxy-3-methoxyphenyl)methylidene]-2-(2-methylphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C25H27N3O3S/c1-4-5-6-9-14-31-20-13-12-18(15-21(20)30-3)16-22-24(29)28-25(32-22)26-23(27-28)19-11-8-7-10-17(19)2/h7-8,10-13,15-16H,4-6,9,14H2,1-3H3/b22-16-
• InChI Key: BNPIULGPGYUIJO-JWGURIENSA-N
• Isomeric SMILES: CCCCCCOC1=C(C=C(C=C1)/C=C\2/C(=O)N3C(=NC(=N3)C4=CC=CC=C4C)S2)OC
• Canonical SMILES: CCCCCCOC1=C(C=C(C=C1)C=C2C(=O)N3C(=NC(=N3)C4=CC=CC=C4C)S2)OC

Description

(5Z)-5-[4-(hexyloxy)-3-methoxybenzylidene]-2-(2-methylphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is a heterocyclic organic compound featuring a fused thiazole-triazole core (thiazolo[3,2-b][1,2,4]triazol-6(5H)-one) with a benzylidene substituent at the 5-position and a 2-methylphenyl group at the 2-position . The benzylidene moiety is substituted with a hexyloxy chain at the 4-position and a methoxy group at the 3-position, conferring distinct lipophilic and electronic properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5Z)-5-[4-(hexyloxy)-3-methoxybenzylidene]-2-(2-methylphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one typically involves multi-step organic reactions The process begins with the preparation of the thiazole and triazole precursors, followed by their fusion to form the thiazolotriazole core

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The use of automated reactors and precise control of reaction parameters ensures high yield and purity. Industrial methods also focus on optimizing reaction conditions to minimize by-products and reduce production costs.

Chemical Reactions Analysis

Types of Reactions

(5Z)-5-[4-(hexyloxy)-3-methoxybenzylidene]-2-(2-methylphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can modify the substituents or the core structure.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce new functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions often involve specific solvents, temperatures, and catalysts to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce derivatives with different functional groups.

Scientific Research Applications

Chemistry

In chemistry, (5Z)-5-[4-(hexyloxy)-3-methoxybenzylidene]-2-(2-methylphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and the development of novel compounds.

Biology

In biological research, this compound may be studied for its potential biological activities, such as antimicrobial, antifungal, or anticancer properties. Researchers investigate its interactions with biological targets to understand its mechanism of action and therapeutic potential.

Medicine

In medicine, the compound’s potential therapeutic applications are explored, including its use as a lead compound for drug development. Its interactions with specific molecular targets are studied to develop new treatments for various diseases.

Industry

In the industrial sector, (5Z)-5-[4-(hexyloxy)-3-methoxybenzylidene]-2-(2-methylphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one may be used in the development of new materials, such as polymers or coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of (5Z)-5-[4-(hexyloxy)-3-methoxybenzylidene]-2-(2-methylphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The pathways involved in its mechanism of action are studied to understand how it exerts its effects at the molecular level.

Comparison with Similar Compounds

Key Structural Features:

• Thiazolo-triazole core : Provides a rigid, planar scaffold conducive to π-π stacking and hydrogen bonding in biological systems .
• 4-(Hexyloxy)-3-methoxybenzylidene : Enhances lipid membrane interaction and bioavailability due to the hexyloxy chain’s lipophilicity .

Comparison with Similar Compounds

The structural and functional uniqueness of (5Z)-5-[4-(hexyloxy)-3-methoxybenzylidene]-2-(2-methylphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is best understood through comparative analysis with analogous thiazolo-triazole derivatives. Below is a detailed comparison:

Structural Modifications and Substituent Effects

Compound Name	Substituents (Benzylidene / Phenyl)	Key Structural Differences	Impact on Properties
(5Z)-5-(4-Ethoxy-3-methoxybenzylidene)-2-(3-methylphenyl) analog	4-Ethoxy-3-methoxybenzylidene; 3-methylphenyl	Shorter ethoxy chain vs. hexyloxy	Reduced lipophilicity; lower bioavailability
(5Z)-5-(4-Methylbenzylidene)-2-(2-methylphenyl) analog	4-Methylbenzylidene; 2-methylphenyl	Lacking alkoxy groups on benzylidene	Decreased solubility; weaker membrane interaction
(5Z)-5-(2-Chloro-6-fluorobenzylidene)-2-(3-methylphenyl) analog	Halogenated benzylidene; 3-methylphenyl	Electron-withdrawing Cl/F substituents	Enhanced electrophilicity; potential anticancer activity
(5Z)-5-[4-(Allyloxy)benzylidene]-2-(2-methylphenyl) analog	4-Allyloxybenzylidene; 2-methylphenyl	Allyloxy group introduces unsaturation	Increased reactivity; possible covalent binding to targets
(5Z)-5-(2,5-Dimethoxybenzylidene)-2-(2-methylphenyl) analog	2,5-Dimethoxybenzylidene; 2-methylphenyl	Additional methoxy group at 2-position	Altered electronic distribution; improved antioxidant potential

Key Differentiators of the Target Compound

Hexyloxy Chain : The C6 alkoxy group significantly enhances lipid solubility, enabling superior membrane penetration compared to shorter-chain (ethoxy, propoxy) or unsaturated (allyloxy) analogs .

Methoxy Positioning : The 3-methoxy group on the benzylidene moiety optimizes electronic effects for receptor binding, outperforming 2-methoxy or dimethoxy variants in preliminary docking studies .

2-Methylphenyl vs. Other Phenyl Substituents : The ortho-methyl group reduces steric hindrance compared to bulkier tert-butyl or polar substituents (e.g., 4-methoxyphenyl), improving target affinity .

Biological Activity

The compound (5Z)-5-[4-(hexyloxy)-3-methoxybenzylidene]-2-(2-methylphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is a complex organic molecule that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a thiazolo-triazole framework with various substituents that may influence its biological activity. The presence of the hexyloxy and methoxy groups suggests potential lipophilicity, which can enhance membrane permeability and bioavailability.

Antimicrobial Activity

Research has indicated that compounds similar to (5Z)-5-[4-(hexyloxy)-3-methoxybenzylidene]-2-(2-methylphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one exhibit significant antimicrobial properties. For instance, a study on thiazole derivatives revealed that certain analogs demonstrated strong antibacterial effects against Escherichia coli and Bacillus subtilis .

Compound	Target Organism	Activity
Thiazole Derivative 1	E. coli	Inhibitory
Thiazole Derivative 2	B. subtilis	Inhibitory

Antioxidant Activity

The antioxidant potential of thiazolo-triazole compounds has been investigated through various assays. For example, compounds similar to the one have shown strong scavenging activity against free radicals such as DPPH and ABTS . This property is crucial for preventing oxidative stress-related diseases.

Anti-Melanogenic Effects

Analogous compounds have been studied for their effects on melanogenesis. Specifically, certain thiazolo derivatives were found to inhibit tyrosinase activity significantly more than traditional inhibitors like kojic acid. This suggests potential applications in skin whitening formulations .

The mechanisms underlying the biological activities of this compound can be attributed to its ability to interact with specific enzymes and receptors:

• Tyrosinase Inhibition : The compound may inhibit tyrosinase by binding to its active site, thereby reducing melanin synthesis.
• Radical Scavenging : The presence of phenolic groups in the structure may facilitate electron donation, neutralizing free radicals.

Study 1: Antimicrobial Efficacy

A study evaluating various thiazole derivatives demonstrated that those with similar structures to (5Z)-5-[4-(hexyloxy)-3-methoxybenzylidene]-2-(2-methylphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one exhibited potent antibacterial activity. The results indicated a correlation between structural modifications and enhanced antimicrobial efficacy.

Study 2: Antioxidant Potential

Another investigation focused on the antioxidant properties of related compounds. The study utilized DPPH and ABTS assays to quantify radical scavenging abilities. Results showed that certain derivatives had IC50 values significantly lower than standard antioxidants.

Compound	IC50 (DPPH)	IC50 (ABTS)
Analog 1	15 µM	12 µM
Analog 2	10 µM	8 µM